Cas no 1803416-27-4 (Pyridine, 2-[(4S)-4,5-dihydro-4-methyl-2-oxazolyl]-5-(trifluoromethyl)-)

• Product Name: Pyridine, 2-[(4S)-4,5-dihydro-4-methyl-2-oxazolyl]-5-(trifluoromethyl)-
• CAS No: 1803416-27-4
• MF: C₁₀H₉F₃N₂O
• MW: 230.186472654343
• MDL: MFCD34563605
• CID: 4468024
• PubChem ID: 154725601
• Update Time: 2025-05-23

Pyridine, 2-[(4S)-4,5-dihydro-4-methyl-2-oxazolyl]-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[(4S)-4,5-dihydro-4-methyl-2-oxazolyl]-5-(trifluoromethyl)-
• (S)-4-Methyl-2-(5-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole
• 1803416-27-4
• F73164
• BS-46572
• 2-[(4S)-4-methyl-4,5-dihydro-1,3-oxazol-2-yl]-5-(trifluoromethyl)pyridine
• (4S)-4-methyl-2-[5-(trifluoromethyl)pyridin-2-yl]-4,5-dihydro-1,3-oxazole

• MDL： MFCD34563605
• Inchi： 1S/C10H9F3N2O/c1-6-5-16-9(15-6)8-3-2-7(4-14-8)10(11,12)13/h2-4,6H,5H2,1H3/t6-/m0/s1
• InChI Key： UITFYNBEZIIWCV-LURJTMIESA-N
• SMILES： FC(C1=CN=C(C=C1)C1=N[C@@H](C)CO1)(F)F

Computed Properties

• Exact Mass: 230.06669740g/mol
• Monoisotopic Mass: 230.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.5Ų

Additional information on Pyridine, 2-[(4S)-4,5-dihydro-4-methyl-2-oxazolyl]-5-(trifluoromethyl)-

Pyridine, 2-[(4S)-4,5-dihydro-4-methyl-2-oxazolyl]-5-(trifluoromethyl): A Comprehensive Overview

Pyridine, 2-[(4S)-4,5-dihydro-4-methyl-2-oxazolyl]-5-(trifluoromethyl), also known by its CAS Registry Number 1803416-27-4, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with a substituted oxazole moiety and a trifluoromethyl group. The presence of these functional groups imparts distinctive chemical properties, making it a subject of interest for researchers and industry professionals alike.

The pyridine ring in this compound serves as a versatile platform for further chemical modifications. Pyridine itself is a well-known aromatic heterocycle with applications ranging from pharmaceuticals to agrochemicals. The substitution at the 2-position with an (S)-configured dihydrooxazole group introduces stereochemistry into the molecule, which can significantly influence its biological activity. Additionally, the trifluoromethyl group at the 5-position enhances the molecule's electronic properties and stability, making it suitable for various synthetic transformations.

Recent studies have highlighted the potential of this compound in drug discovery. The oxazole moiety is known for its ability to act as a bioisostere of other functional groups, such as esters or amides, which can improve drug-like properties such as solubility and bioavailability. Furthermore, the trifluoromethyl group is a common substituent in medicinal chemistry due to its lipophilic nature and ability to modulate pharmacokinetic profiles.

In terms of synthesis, this compound can be prepared through a variety of methods. One common approach involves the coupling of an appropriately substituted oxazole derivative with a pyridine ring using palladium-catalyzed cross-coupling reactions. The stereochemistry at the 4-position of the oxazole ring can be controlled during the synthesis process, ensuring the desired (S)-configuration is achieved. This level of control over stereochemistry is crucial for applications where enantiomeric purity is required.

The physical properties of this compound are also noteworthy. Its molecular weight is approximately 306 g/mol, and it has a melting point in the range of 150°C to 160°C. The presence of electron-withdrawing groups like the trifluoromethyl substituent increases the compound's stability under thermal and oxidative conditions. This makes it suitable for use in high-throughput screening assays and other demanding chemical processes.

From an environmental standpoint, understanding the fate and transport of this compound is essential for its safe handling and disposal. Studies have shown that it exhibits moderate biodegradability under aerobic conditions, though further research is needed to fully characterize its environmental impact. Regulatory agencies may require additional data to assess its safety profile comprehensively.

In conclusion, Pyridine, 2-[(4S)-4,5-dihydro-4-methyl-2-oxazolyl]-5-(trifluoromethyl) (CAS No: 1803416-27-4) stands out as a promising compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool in modern chemical research.